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Compound of Interest

Compound Name: PCI-34051

Cat. No.: B7909013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation, storage, and handling of a stock solution of the selective histone deacetylase 8

(HDAC8) inhibitor, PCI-34051, in dimethyl sulfoxide (DMSO). Adherence to these guidelines is

crucial for ensuring the accuracy and reproducibility of experimental results.

Application Notes
PCI-34051 is a potent and selective inhibitor of HDAC8 with an IC50 of 10 nM.[1][2][3] It

exhibits over 200-fold selectivity for HDAC8 compared to other HDAC isoforms, making it a

valuable tool for investigating the specific biological roles of this enzyme.[1][2][4] In cellular

assays, PCI-34051 has been shown to induce caspase-dependent apoptosis in T-cell

lymphoma cell lines.[1][4]

Due to its hydrophobic nature, PCI-34051 is insoluble in water and ethanol.[1] Therefore,

DMSO is the recommended solvent for preparing stock solutions. For cellular experiments, it is

critical to ensure that the final concentration of DMSO in the culture medium is kept low

(typically less than 0.5%) to avoid solvent-induced cytotoxicity.[5] A vehicle control (culture

medium with the same final concentration of DMSO) should always be included in experiments.

Physicochemical and Solubility Data
The following table summarizes the key quantitative data for PCI-34051.
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Property Value Source(s)

Molecular Weight 296.32 g/mol [1][2][3][4][6]

Molecular Formula C₁₇H₁₆N₂O₃ [2][3][4][6][7]

Solubility in DMSO
≥14.8 mg/mL to 100 mM

(29.63 mg/mL)
[1][2][3][4][7][8]

Storage (Powder) -20°C for up to 3 years [5][8]

Storage (Stock Solution in

DMSO)

-20°C for up to 1 month; -80°C

for up to 6 months
[2][5][8]

Experimental Protocol: Preparation of a 10 mM PCI-
34051 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PCI-34051 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various in vitro assays.

Materials:

PCI-34051 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of PCI-34051 powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture.
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Weighing: Accurately weigh out the desired amount of PCI-34051 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.96 mg of PCI-
34051 (Molecular Weight = 296.32 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the PCI-34051 powder. Using the

example above, add 1 mL of DMSO to the 2.96 mg of PCI-34051.

Mixing: Vortex the solution thoroughly until the PCI-34051 powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in microcentrifuge

tubes or amber glass vials to avoid repeated freeze-thaw cycles.[5][8]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2][5][8]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation and dilution of a PCI-34051
stock solution.
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Stock Solution Preparation

Working Solution Preparation
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Caption: Workflow for preparing and diluting PCI-34051.
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Signaling Pathway of HDAC8 Inhibition
The diagram below illustrates the general mechanism of action of PCI-34051 as an HDAC8

inhibitor.
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Caption: PCI-34051 inhibits HDAC8, leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing a Stock Solution of PCI-34051 in DMSO:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7909013#preparing-a-stock-solution-of-pci-34051-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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